Cas no 1213003-08-7 ((1R)-1-(4-methylpyridin-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine
• CAS No: 1213003-08-7
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 5595405
• PubChem ID: 55276735
• Update Time: 2025-10-29

(1R)-1-(4-methylpyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-METHYL(3-PYRIDYL))ETHYLAMINE
• 3-Pyridinemethanamine, α,4-dimethyl-, (αR)-
• AKOS006327804
• EN300-1849028
• 1213003-08-7
• (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine

• Inchi： 1S/C8H12N2/c1-6-3-4-10-5-8(6)7(2)9/h3-5,7H,9H2,1-2H3/t7-/m1/s1
• InChI Key： IZVNSBQUTJTRTM-SSDOTTSWSA-N
• SMILES： N[C@@H](C1=C(C)C=CN=C1)C

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 249.7±25.0 °C(Predicted)
• pka: 8.86±0.29(Predicted)

Additional information on (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine

Introduction to (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine and Its Applications in Modern Chemical Biology

The compound with the CAS number 1213003-08-7 is a fascinating molecule known as (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine. This chiral amine derivative has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. The presence of a pyridine ring substituted with a methyl group at the 4-position and an amine group at the 1-position contributes to its distinctive chemical behavior, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the importance of chiral molecules in pharmaceuticals has become increasingly recognized. Chirality, or the property of a molecule to exist in two enantiomeric forms that are mirror images of each other, plays a crucial role in the biological activity of many drugs. The (R)-enantiomer of (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine, specifically, has shown promise in various preclinical studies due to its favorable pharmacokinetic and pharmacodynamic properties. This enantiomer exhibits enhanced selectivity and reduced toxicity compared to its racemic counterpart, making it an attractive candidate for further development.

The pyridine moiety in (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine is particularly noteworthy for its ability to interact with biological targets. Pyridine derivatives are widely used in medicinal chemistry due to their versatility in forming hydrogen bonds and participating in π-stacking interactions. These interactions are essential for the binding affinity and specificity of drug molecules to their targets. The 4-methyl substituent further enhances the compound's solubility and bioavailability, which are critical factors for successful drug development.

Recent studies have highlighted the potential of (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine as a key intermediate in the synthesis of novel therapeutic agents. Researchers have explored its utility in developing small-molecule inhibitors targeting various disease pathways, including oncology, neurology, and inflammatory disorders. For instance, derivatives of this compound have shown inhibitory activity against specific enzymes involved in cancer cell proliferation and survival. These findings underscore the compound's potential as a lead structure for future drug candidates.

The synthesis of (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The key step involves the asymmetric reduction of a prochiral ketone precursor using a chiral catalyst or enzyme. This approach ensures high enantioselectivity and yield, which are crucial for producing pharmaceutical-grade material. The use of advanced catalytic systems has significantly improved the efficiency and sustainability of this synthesis, aligning with the growing emphasis on green chemistry principles.

In addition to its synthetic significance, (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine has been studied for its role in modulating biological pathways relevant to human health. Preclinical data suggest that this compound can interact with receptors and enzymes involved in neurotransmission, making it a potential candidate for treating neurological disorders such as depression and anxiety. Furthermore, its ability to modulate inflammatory responses has opened up avenues for exploring its therapeutic potential in chronic inflammatory diseases.

The future prospects of (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical reality.

In conclusion, (1R)-1-(4-methylpyridin-3-yl)ethan-1-amine represents a significant advancement in chemical biology with its unique structural features and multifaceted applications. Its role as a key intermediate in drug development, coupled with its promising biological activity, positions it as a cornerstone molecule in modern medicinal chemistry. As research continues to uncover new insights into its mechanisms of action, we can anticipate further breakthroughs that will benefit human health.